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Compound of Interest

Compound Name: AS19

Cat. No.: B1667631

This technical guide provides a comprehensive overview of the Thermo Scientific™ Dionex™
lonPac™ AS19 column for the analysis of bromate in drinking water. It is intended for
researchers, scientists, and professionals in drug development and water quality analysis who
require detailed information on the methodology, performance, and application of this analytical
column.

The Dionex lonPac AS19 is a high-capacity, hydroxide-selective, anion-exchange column
specifically designed for the determination of trace levels of bromate, a toxic disinfection
byproduct formed during the ozonation of drinking water.[1][2] Its high capacity and selectivity
enable the quantification of bromate at low microgram-per-liter (ug/L) concentrations, even in
complex matrices containing high concentrations of chloride, sulfate, and carbonate.[1][3] This
column meets the performance requirements of U.S. Environmental Protection Agency (EPA)
Methods 300.0 and 300.1.[1][2][3]

Core Principles and Advantages

The AS19 column's stationary phase consists of a novel hyperbranched anion-exchange
condensation polymer electrostatically attached to a wide-pore polymeric substrate.[3] This
unique chemistry provides the high capacity and selectivity necessary for resolving bromate
from other common inorganic anions.

Key advantages of the AS19 column include:
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e Trace-Level Bromate Detection: Specifically designed and recommended for the

determination of trace bromate in drinking water matrices.[1]

e High Capacity: The 4 x 250 mm column has a capacity of 240 peq, allowing for the analysis

of samples with varying ionic strengths without pre-treatment.[1][2][3]

o Hydroxide Selectivity: Optimized for use with potassium hydroxide (KOH) eluents, which

offer lower background conductivity and noise, leading to improved detection limits

compared to carbonate eluents.[4][5][6]

o Compatibility: Can be used with Reagent-Free™ lon Chromatography (RFIC™) systems for

automated eluent generation, enhancing reproducibility and ease of use.[1][3] It is also

compatible with organic solvents.[1][3]

o Temperature Optimization: Column selectivity is optimized for operation at 30 °C, ensuring

reproducible retention times.[1][3]

Data Presentation

ble 1: Di <19 Col pecificati

Specification

Description

Column Type

Hydroxide-selective anion-exchange column

Stationary Phase

Novel hyperbranched anion-exchange
condensation polymer on a wide-pore polymeric

substrate[3]

Analytical (4 x 250 mm, 2 x 250 mm), Capillary

Formats (0.4 x 250 mm), and Guard (4 x 50 mm, 2 x 50
mm, 0.4 x 50 mm)[1][3][7]

Capacity 240 peq per 4 x 250 mm column[1][2][3]

pH Stability 0 - 14[2]

Maximum Pressure

4000 psi / 276 bar[2]

Recommended Operating Temperature

30 °C[1][3]
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Table 2: Typical Performance Data for Bromate Analysis

Parameter Value Reference

Method Detection Limit (MDL) 0.14 pg/L (with RFIC), 0.16

with Suppressed Conductivity pg/L (manual eluent)

[8]

MDL with Post-Column

: . . 0.12 pg/L [4]
Reaction (Visible Detection)
MDL with Post-Column

_ . 0.12 pg/L [9]
Reaction (UV Detection)
Practical Quantitation Limit
(PQL) with Suppressed 1 pg/L [4]
Conductivity
PQL with Post-Column

0.5 pg/L [9]

Reaction (UV Detection)

) o 10 - 50 pL (4 mm system), 2 -
Typical Injection Volume [10]
15 pL (2 mm system)

Large Loop Injection Volume 250 pL [4]

Experimental Protocols
Protocol 1: Isocratic Analysis of Bromate in Drinking
Water (Based on Thermo Fisher Application Note 168)

This protocol is suitable for the routine analysis of bromate in drinking water samples where
high sensitivity is required.

1. Instrumentation and Consumables:

¢ lon Chromatograph (IC) system equipped with a suppressed conductivity detector (e.g.,
Thermo Scientific™ Dionex™ |ICS-series)

e Thermo Scientific™ Dionex™ lonPac™ AS19 Analytical Column (4 x 250 mm)

e Thermo Scientific™ Dionex™ lonPac™ AG19 Guard Column (4 x 50 mm)
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Thermo Scientific™ Dionex™ Anion Self-Regenerating Suppressor (ASRS™ 300) or

equivalent

Eluent Generator with a potassium hydroxide (KOH) cartridge for RFIC systems, or manually

prepared 20 mM NaOH/KOH eluent

Autosampler with the capability for the desired injection volume

. Reagents and Standards:

Deionized (DI) water, Type I, 18.2 MQ-cm

Potassium hydroxide (KOH) eluent concentrate for eluent generator, or 50% (w/w) sodium

hydroxide (NaOH) for manual preparation

Bromate stock standard, 1000 mg/L

Working standards prepared by serial dilution of the stock standard in DI water

. Chromatographic Conditions:

Parameter

Setting

Eluent

20 mM KOH (isocratic)

Eluent Source

Eluent Generator or manually prepared

Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 250 pL

Detection Suppressed conductivity

ASRS 300 (4 mm) or equivalent, external water
Suppressor

mode
Suppressor Current 130 mA

Run Time

Approximately 15 minutes
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4. Sample Preparation:
e For most drinking water samples, no pretreatment is necessary.[1][2][3]

« |If samples contain high levels of particulates, filter through a 0.45 um syringe filter before
injection.

o For compliance monitoring under EPA methods, specific preservation and holding times must
be followed. For bromate, the holding time is 28 days.[11] For samples containing residual
disinfectants, a quenching agent such as ethylenediamine (EDA) may be required.[11][12]

5. Calibration:

o Prepare a series of calibration standards covering the expected concentration range of the
samples. A typical range is from 1 pg/L to 40 pg/L.[4]

« Inject the standards and construct a calibration curve by plotting peak area versus
concentration.

6. Data Analysis:
« ldentify the bromate peak based on its retention time from the standard injections.

e Quantify the bromate concentration in the samples using the calibration curve.

Protocol 2: Gradient Analysis for Complex Matrices

For samples with high ionic strength or complex matrices, a gradient elution may be necessary
to achieve optimal separation.

1. Instrumentation and Consumables:
e Same as Protocol 1.

2. Reagents and Standards:

e Same as Protocol 1.

3. Chromatographic Conditions:
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Parameter Setting

Eluent Potassium Hydroxide (KOH) Gradient

10 mM KOH from 0 to 5 min, ramp to 45 mM

Eluent Program KOH from 5 to 15 min, hold at 45 mM KOH from
15 to 20 min

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 250 pL

Detection Suppressed conductivity

ASRS 300 (4 mm) or equivalent, external water
Suppressor d
mode

Suppressor Current AutoSuppression™ or optimized current

4. Sample Preparation, Calibration, and Data Analysis:

» Follow the same procedures as outlined in Protocol 1.

Mandatory Visualization

Drinking Water Collection o | Filtration (if needed)
Sample Preservation (e.g., EDA)

Y

(e.g., 250 pL injection)

Signal Chromatography

lon Chromatography System Data System

ication Results:
Bromate Concentration

KOH Eluent
(from RFIC or manual prep)

Click to download full resolution via product page

Caption: Experimental workflow for bromate analysis in drinking water using the AS19 column.
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Caption: Logical diagram of a Reagent-Free lon Chromatography (RFIC) system for bromate

analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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